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Compound of Interest

Compound Name: 5-Methyl-2-pyridinesulfonamide

Cat. No.: B143914

An In-Depth Technical Guide to 5-Methyl-2-pyridinesulfonamide: Properties, Synthesis, and
Applications

Introduction

5-Methyl-2-pyridinesulfonamide is a heterocyclic organic compound that has garnered
interest within the scientific community, particularly in the fields of medicinal chemistry and
synthetic organic chemistry. Its structure, which combines a pyridine ring, a sulfonamide
functional group, and a methyl substituent, makes it a versatile building block for the synthesis
of more complex molecules. The sulfonamide moiety is a well-established pharmacophore
found in a wide array of therapeutic agents, known for its ability to mimic a peptide bond and
participate in hydrogen bonding with biological targets.[1][2] This guide provides a
comprehensive overview of the chemical properties, synthesis, and key applications of 5-
Methyl-2-pyridinesulfonamide, tailored for researchers and professionals in drug
development.

Part 1: Core Physicochemical and Structural
Properties

The unique chemical behavior of 5-Methyl-2-pyridinesulfonamide is a direct result of its
molecular architecture. The electron-withdrawing nature of the sulfonamide group and the
aromaticity of the pyridine ring, modulated by the electron-donating methyl group, dictate its
reactivity and physical characteristics.
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Structural and Chemical Identity

The molecule consists of a pyridine ring substituted at the 2-position with a sulfonamide group
(-SO2NH2) and at the 5-position with a methyl group (-CHs).[1]

Caption: Chemical structure of 5-Methyl-2-pyridinesulfonamide.

Physicochemical Data Summary

The compound's properties make it a solid at room temperature with moderate solubility in
polar organic solvents, attributable to the hydrogen bonding capacity of the sulfonamide group.

[1]

Property Value Source(s)
CAS Number 65938-77-4 [3114]
Molecular Formula CeHsN202S [11[3114]
Molecular Weight 172.20 g/mol [41[5]
Appearance White solid / powder [1]
Melting Point 127-132 °C [5]
Topological Polar Surface Area

(TPSA) 73.05-81.4 A2 [3][4]
LogP 0.037-0.1 [3][4]
Hydrogen Bond Donors 1 [4]
Hydrogen Bond Acceptors 3-4 [41[5]
Rotatable Bonds 1 [4]
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Part 2: Synthesis and Reactivity
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While specific, detailed synthetic procedures for 5-Methyl-2-pyridinesulfonamide are not
extensively published in peer-reviewed literature, a plausible and efficient synthesis can be
designed based on established organosulfur chemistry.

Proposed Synthetic Pathway

A common route to arylsulfonamides involves the conversion of a corresponding thiol or
sulfonyl chloride. A logical pathway for 5-Methyl-2-pyridinesulfonamide would start from 2-
amino-5-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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